Cas no 1443303-05-6 (2-(4-methoxy-2-methylphenyl)butan-2-ol)

• Product Name: 2-(4-methoxy-2-methylphenyl)butan-2-ol
• CAS No: 1443303-05-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD20528399
• CID: 5199657
• Update Time: 2026-03-06

2-(4-methoxy-2-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-methylphenyl)butan-2-ol

• MDL： MFCD20528399
• Inchi： 1S/C12H18O2/c1-5-12(3,13)11-7-6-10(14-4)8-9(11)2/h6-8,13H,5H2,1-4H3
• InChI Key： RPTZXBJKUKFCPV-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(OC)C=C1C)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-(4-methoxy-2-methylphenyl)butan-2-ol

Introduction to 2-(4-methoxy-2-methylphenyl)butan-2-ol (CAS No. 1443303-05-6)

2-(4-methoxy-2-methylphenyl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1443303-05-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a butan-2-ol side chain attached to a phenyl ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position, exhibits unique structural and functional properties that make it a valuable candidate for further research and development.

The structural framework of 2-(4-methoxy-2-methylphenyl)butan-2-ol combines elements that are commonly found in biologically active molecules. The presence of an aromatic ring with electron-donating substituents, such as the methoxy group, enhances its potential for interaction with biological targets. Additionally, the butan-2-ol moiety introduces a hydroxylated secondary carbon, which can participate in hydrogen bonding and other forms of molecular recognition, making this compound a promising scaffold for drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The 4-methoxy-2-methylphenyl substituent in 2-(4-methoxy-2-methylphenyl)butan-2-ol is particularly noteworthy, as similar structural motifs have been reported to exhibit pharmacological activity in preclinical studies. For instance, derivatives of this class have shown potential in inhibiting enzymes involved in pain signaling and neuroinflammation.

One of the most compelling aspects of 2-(4-methoxy-2-methylphenyl)butan-2-ol is its potential for further derivatization. The hydroxyl group on the butan-2-ol chain can be modified through various chemical reactions, such as esterification or etherification, to enhance solubility or target specific biological pathways. Similarly, the aromatic ring can be functionalized through halogenation or alkylation to introduce additional binding sites for biological targets. These modifications open up numerous possibilities for generating novel analogs with tailored pharmacological properties.

The compound's relevance is further underscored by its presence in ongoing research initiatives aimed at identifying new therapeutic agents. For example, studies have explored its potential as a precursor in the synthesis of more complex molecules designed to interact with specific receptors or enzymes. The CAS No. 1443303-05-6 provides a unique identifier that facilitates its tracking in scientific literature and patent databases, ensuring accurate referencing and collaboration among researchers.

From a computational chemistry perspective, 2-(4-methoxy-2-methylphenyl)butan-2-ol has been subjected to molecular modeling studies to predict its binding affinity and interactions with potential biological targets. These simulations have provided insights into how the compound might orient itself within a binding pocket, guiding experimental efforts to optimize its pharmacokinetic profile. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, and 1443303-05-6 serves as an excellent case study.

The synthesis of 2-(4-methoxy-2-methylphenyl)butan-2-ol involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps typically include Friedel-Crafts alkylation followed by methylation and reduction reactions to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening programs for biological activity.

In conclusion, 2-(4-methoxy-2-methylphenyl)butan-2-ol (CAS No. 1443303-05-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its amenability to further chemical modification, make it a valuable asset for drug discovery efforts targeting various therapeutic areas. As research continues to uncover new biological functions and mechanisms, compounds like this will undoubtedly play a crucial role in developing next-generation therapeutics.